Cas no 688335-67-3 (N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 688335-67-3
• MF: C₁₈H₁₆BrN₃O₂S
• MW: 418.307541847229
• CID: 5762787
• PubChem ID: 3457167
• Update Time: 2025-05-19

N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• F0599-0225
• 688335-67-3
• EU-0057999
• AKOS002046853
• N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• N-(4-bromophenyl)-2-((1-(3-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• N-(4-bromophenyl)-2-[1-(3-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• Acetamide, N-(4-bromophenyl)-2-[[1-(3-methoxyphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C18H16BrN3O2S/c1-24-16-4-2-3-15(11-16)22-10-9-20-18(22)25-12-17(23)21-14-7-5-13(19)6-8-14/h2-11H,12H2,1H3,(H,21,23)
• InChI Key： SKQHBDYAGVJHGC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC(CSC1=NC=CN1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 417.01466g/mol
• Monoisotopic Mass: 417.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• pka: 12.40±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Professional Introduction to N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 688335-67-3)

N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 688335-67-3, represents a fusion of multiple chemical functionalities, making it a promising candidate for various biological and medicinal applications. The presence of a 4-bromophenyl group, combined with a sulfanyl-substituted acetamide moiety linked to an imidazole ring derived from 3-methoxyphenyl, endows this molecule with unique properties that are highly relevant to contemporary drug discovery efforts.

The structural composition of N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is meticulously designed to interact with biological targets in a specific manner. The 4-bromophenyl group is known for its ability to participate in various chemical reactions, including cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules. This feature makes the compound particularly useful in the development of novel pharmaceutical agents that require precise molecular modifications.

In addition to the 4-bromophenyl moiety, the sulfanyl group attached to the acetamide moiety plays a crucial role in modulating the biological activity of the compound. Sulfanyl groups are frequently incorporated into drug molecules due to their ability to enhance binding affinity and selectivity towards specific biological targets. The acetamide functionality, on the other hand, is a common pharmacophore that contributes to the solubility and metabolic stability of many pharmaceutical compounds.

The imidazole ring, derived from 3-methoxyphenyl, is another key structural element that adds to the complexity and potential utility of N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide. Imidazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this heterocyclic ring into the molecular framework suggests that the compound may exhibit similar therapeutic effects, making it a valuable asset in ongoing research efforts.

The synthesis of N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies ensures that the final product is obtained with high purity and yield. This compound has been synthesized using state-of-the-art techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, which are essential for constructing complex molecular architectures.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging molecular modeling techniques, scientists can simulate how N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide interacts with various biological targets. These simulations have revealed potential binding sites on proteins and enzymes that could be targeted for therapeutic intervention. This information has been instrumental in guiding further optimization efforts aimed at enhancing the efficacy and selectivity of the compound.

The pharmacological profile of N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is currently under investigation in several research laboratories. Preliminary studies have demonstrated promising results in vitro, indicating that the compound may exhibit significant therapeutic potential. These findings have sparked interest among pharmaceutical companies looking for novel candidates for drug development. Further preclinical studies are underway to evaluate the safety and efficacy of this compound in animal models.

The versatility of N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide extends beyond its potential as a pharmaceutical agent. The compound has also shown promise as a building block for more complex molecules in medicinal chemistry. Its unique structural features make it an ideal candidate for derivatization, allowing researchers to explore new chemical spaces and discover additional bioactive compounds.

In conclusion, N-(4-bromophenyl)-2-{[1-(3-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 688335-67-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its intricate structure, combining multiple functional groups, makes it a valuable tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new applications for this compound, its importance in advancing medicinal chemistry is likely to grow even further.